1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine

• IUPAC Name: 1-(1-ethylpyrazol-4-yl)sulfonyl-4-[(3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C17H24N4O2S/c1-3-20-14-17(12-18-20)24(22,23)21-9-7-19(8-10-21)13-16-6-4-5-15(2)11-16/h4-6,11-12,14H,3,7-10,13H2,1-2H3
• InChI Key: RFUCXZUFMRVOJX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC(=C3)C
• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol

Description

1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine is a chemical compound that has been synthesized for scientific research purposes. It is a piperazine derivative that has shown potential in various fields of research, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine is still being studied. However, it is believed to act as a modulator of certain ion channels in the brain, including the NMDA receptor and the voltage-gated sodium channel. It may also have an effect on the release of certain neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine can have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and to reduce the symptoms of schizophrenia. It has also been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine in lab experiments is its high purity and yield. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations is that its exact mechanism of action is still being studied, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine. One area of research is to further study its potential as a therapeutic agent for neurological disorders. Another area of research is to study its effects on ion channels in the brain and to determine its exact mechanism of action. Additionally, it may be useful to study its effects on other types of cancer cells and to investigate its potential as a tool for studying the function of other neurotransmitter systems in the brain.

Scientific Research Applications

1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(3-methylbenzyl)piperazine has been used in various scientific research applications. It has shown potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its potential as an antitumor agent and as a tool for studying the function of certain ion channels in the brain.